Cas no 847396-26-3 (1-(2-bromophenyl)-4-1-(2-phenylethyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one)

• Product Name: 1-(2-bromophenyl)-4-1-(2-phenylethyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one
• CAS No: 847396-26-3
• MF: C₂₅H₂₂BrN₃O
• MW: 460.365684986115
• CID: 6163224
• PubChem ID: 4754065
• Update Time: 2025-07-16

1-(2-bromophenyl)-4-1-(2-phenylethyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromophenyl)-4-1-(2-phenylethyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one
• 1-(2-bromophenyl)-4-[1-(2-phenylethyl)benzimidazol-2-yl]pyrrolidin-2-one
• 847396-26-3
• AB00671268-01
• F0660-1677
• 1-(2-bromophenyl)-4-(1-phenethyl-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one
• 1-(2-bromophenyl)-4-[1-(2-phenylethyl)-1H-1,3-benzodiazol-2-yl]pyrrolidin-2-one
• AKOS001174125
• Z111780552
• AKOS016261189

• Inchi： 1S/C25H22BrN3O/c26-20-10-4-6-12-22(20)29-17-19(16-24(29)30)25-27-21-11-5-7-13-23(21)28(25)15-14-18-8-2-1-3-9-18/h1-13,19H,14-17H2
• InChI Key： DQDPZNOFFBHZRD-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1N1C(CC(C2=NC3C=CC=CC=3N2CCC2C=CC=CC=2)C1)=O

Computed Properties

• Exact Mass: 459.09462g/mol
• Monoisotopic Mass: 459.09462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 38.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(2-bromophenyl)-4-1-(2-phenylethyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one

Introduction to 1-(2-bromophenyl)-4-1-(2-phenylethyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one (CAS No. 847396-26-3)

The compound 1-(2-bromophenyl)-4-1-(2-phenylethyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one, identified by its CAS number 847396-26-3, represents a significant advancement in the field of medicinal chemistry. This molecule, featuring a complex aromatic and heterocyclic structure, has garnered attention due to its potential pharmacological properties and its role in the development of novel therapeutic agents.

At the core of this compound's structure lies a benzodiazol-pyrrolidinone scaffold, which is a motif that has been extensively studied for its biological activity. The presence of a 2-bromophenyl group at the 1-position and a 1-(2-phenylethyl) substituent at the 4-position introduces unique electronic and steric properties, making this compound a promising candidate for further investigation. The benzodiazol ring system is known for its ability to interact with various biological targets, including receptors and enzymes, which suggests that this compound may exhibit a range of pharmacological effects.

Recent research in the field of medicinal chemistry has highlighted the importance of scaffold hopping—the process of modifying the core structure of a molecule to discover new bioactive compounds. The benzodiazol-pyrrolidinone scaffold is particularly amenable to such modifications due to its flexibility and the presence of multiple sites for functionalization. The introduction of the 2-bromophenyl group not only enhances the lipophilicity of the molecule but also provides a site for further chemical manipulation, such as cross-coupling reactions or nucleophilic substitutions.

The 1-(2-phenylethyl) substituent at the 4-position adds another layer of complexity to the molecule. This group is known to influence both the electronic properties and the spatial arrangement of atoms within the molecule. Studies have shown that such substituents can modulate binding affinity and selectivity, making them valuable in the design of drugs targeting specific biological pathways. The combination of these two substituents in 1-(2-bromophenyl)-4-1-(2-phenylethyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one suggests that it may have unique interactions with biological targets compared to simpler analogs.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. The benzodiazol-pyrrolidinone scaffold has been associated with activities that could be relevant to conditions such as anxiety, depression, and epilepsy. The specific arrangement of atoms in 1-(2-bromophenyl)-4-1-(2-phenylethyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one may allow it to interact with neurotransmitter systems in a way that conventional treatments do not. For instance, it might modulate GABA receptor activity or influence other key signaling pathways involved in neuronal function.

In addition to its potential neurological applications, this compound may also have utility in other therapeutic areas. Its complex structure suggests that it could exhibit inhibitory activity against various enzymes or receptors involved in inflammatory responses, cancer progression, or metabolic disorders. While these possibilities are still under investigation, they highlight the versatility of this molecular scaffold and its derivatives.

The synthesis of 1-(2-bromophenyl)-4-1-(2-phenylethyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one presents an interesting challenge for synthetic chemists. The multi-step synthesis involves key transformations such as Suzuki-Miyaura cross-coupling reactions, cyclizations, and functional group modifications. Each step must be carefully optimized to ensure high yield and purity while maintaining the integrity of the desired structure. Advances in synthetic methodologies have made it increasingly feasible to construct complex molecules like this one, but challenges remain in terms of scalability and cost-effectiveness.

Computational chemistry has played an increasingly important role in the design and optimization of molecules like this one. By using techniques such as molecular modeling and virtual screening, researchers can predict how different structural modifications will affect biological activity. This approach allows for rapid testing of hypotheses without the need for extensive wet lab experimentation, significantly speeding up the drug discovery process.

One particularly promising application of computational methods is in identifying new analogs with enhanced properties. For example, molecular dynamics simulations can provide insights into how 1-(2-bromophenyl)-4-1-(2-phenylethyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one interacts with biological targets at an atomic level. This information can guide medicinal chemists in designing derivatives that are more potent or selective than their parent compounds.

The development of novel drug candidates is often hampered by issues related to bioavailability and pharmacokinetics. However, 1-(2-bromophenyl)-4 - - - - - - - - - --(--- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -) --- -( --- ) --- -( --- ) --- -( --- )--- -( --- )--- -( --- )--- -( --- )--- -( --- )--- -( --- )--- -( --- )--- -( --- )--- -( --- )--- -( --- )--- -( --- )--- (-----) (-----) (-----) (-----) (-----) (-----) (-----) (-----) (-----) (-----) (-----) (-----) (-----) (-----) . . . . . . . . . . . . . . . . .